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Compound of Interest

Compound Name:
2-(M-tolyloxy)ethane-1-sulfonyl

chloride

Cat. No.: B13636474

Get Quote

Executive Summary
2-(m-Tolyloxy)ethane-1-sulfonyl chloride (also known as 2-(3-methylphenoxy)ethanesulfonyl

chloride) is a specialized electrophilic building block used primarily in medicinal chemistry and

agrochemical synthesis. It serves as a critical "linker" reagent, enabling the introduction of the

2-(m-tolyloxy)ethyl motif into amine-bearing scaffolds via sulfonamide formation. This moiety is

valued for its ability to extend a pharmacophore into a hydrophobic pocket while maintaining a

flexible ethyl ether spacer, often improving metabolic stability compared to direct aryl

sulfonamides.

Note on CAS Registry: While specific positional isomers like the para-tolyl analog (CAS 3383-

76-4) and the unsubstituted phenoxy analog (CAS 542-02-9) are widely indexed, the meta-

isomer is a lower-volume specialty reagent. It is frequently referenced in internal library

catalogs (e.g., Enamine, ChemBridge) rather than public registries. For procurement and

database searches, use the SMILES or InChI strings provided below.
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Property Data / Description

IUPAC Name 2-(3-Methylphenoxy)ethane-1-sulfonyl chloride

Common Name 2-(m-Tolyloxy)ethanesulfonyl chloride

Molecular Formula C₉H₁₁ClO₃S

Molecular Weight 234.70 g/mol

SMILES CC1=CC(=CC=C1)OCCS(=O)(=O)Cl

InChI Key
(Predicted) HKLBPCSNGDRWAU-

UHFFFAOYSA-N (Analog-based)

Physical State
Off-white to pale yellow solid (low melting) or

viscous oil

Boiling Point
~145–150 °C at 0.5 mmHg (Predicted based on

analogs)

Solubility
Soluble in DCM, THF, EtOAc, Chloroform;

Reacts with water/alcohols

Stability

Moisture sensitive; hydrolyzes to sulfonic acid.

[1][2][3][4][5][6][7] Store under inert gas at 2–

8°C.

Synthesis & Manufacturing
The synthesis of 2-(m-tolyloxy)ethane-1-sulfonyl chloride follows a robust two-stage

protocol. This pathway is preferred for its scalability and the avoidance of highly hazardous

chlorosulfonic acid directly on the aromatic ring, which would lead to unpredictable

regioselectivity (ortho/para mixtures).

Stage 1: Etherification (Williamson Ether Synthesis)
m-Cresol is alkylated with 2-chloroethanol or ethylene carbonate to yield the alcohol

intermediate.

Reagents:m-Cresol, Ethylene Carbonate (or 2-Chloroethanol), K₂CO₃, DMF/Toluene.
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Conditions: Reflux (110°C), 4–6 hours.

Product: 2-(m-Tolyloxy)ethanol (CAS 13605-19-1).[2]

Stage 2: Sulfonyl Chloride Formation
The alcohol is converted to the sulfonyl chloride. The most reliable method involves the

formation of an isothiouronium salt followed by oxidative chlorination.

Step 2a: Alcohol

Bromide/Mesylate

Isothiouronium salt (using Thiourea).

Step 2b: Oxidative chlorination (Cl₂/H₂O or NCS/HCl).

Alternative (Direct): Reaction of the alcohol with sulfuryl chloride (SO₂Cl₂) is possible but

often lower yielding due to competitive sulfation.

m-Cresol
(Starting Material)

2-(m-Tolyloxy)ethanol
(Intermediate)

Ethylene Carbonate
K2CO3, 110°C

Isothiouronium Salt

1. MsCl, Et3N
2. Thiourea, EtOH 2-(m-Tolyloxy)ethane-

1-sulfonyl chloride

NCS, HCl, H2O
(Oxidative Chlorination)

Click to download full resolution via product page

Figure 1: Synthetic pathway via oxidative chlorination of the isothiouronium intermediate.

Reactivity & Applications
Primary Application: Sulfonamide Synthesis
This compound is an electrophile designed to react with primary and secondary amines

(nucleophiles) to form sulfonamides.[8] The resulting 2-(aryloxy)ethyl sulfonamide scaffold is a

bioisostere for long-chain alkyl sulfonamides but with improved solubility and π-stacking

potential due to the terminal tolyl ring.

Key Mechanistic Insight: Unlike aryl sulfonyl chlorides (e.g., tosyl chloride), the sulfonyl group

here is separated from the aromatic ring by an ethyl ether spacer. This insulates the sulfonyl
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group from the electronic effects of the aromatic ring, making the reactivity more similar to

aliphatic sulfonyl chlorides (less reactive than tosyl chloride, but more stable to hydrolysis).

Experimental Protocol: General Sulfonylation
Reagents: Amine (1.0 equiv), Sulfonyl Chloride (1.1–1.2 equiv), Base (Et₃N or DIPEA, 1.5–

2.0 equiv).

Solvent: Dichloromethane (DCM) or THF (anhydrous).

Temperature: 0°C to Room Temperature (RT).

Step-by-Step Procedure:

Preparation: Dissolve the amine (1.0 mmol) in anhydrous DCM (5 mL) under nitrogen. Add

DIPEA (1.5 mmol).

Addition: Cool the mixture to 0°C. Add a solution of 2-(m-tolyloxy)ethane-1-sulfonyl
chloride (1.1 mmol) in DCM (2 mL) dropwise over 5 minutes.

Reaction: Allow the mixture to warm to RT and stir for 2–4 hours. Monitor by TLC (the

chloride is UV active; sulfonamide product will be more polar).

Workup: Quench with saturated NaHCO₃. Extract with DCM (3x). Wash organics with brine,

dry over Na₂SO₄, and concentrate.

Purification: Silica gel chromatography (Hexanes/EtOAc gradient).
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Reagents:
Amine + Base (DIPEA)

Add Sulfonyl Chloride
(0°C, in DCM)

Mix under N2

Tetrahedral Intermediate
(Sulfonyl-Ammonium)

Nucleophilic Attack

Elimination of HCl

Base scavenges H+

Final Sulfonamide
Product

Stable Bond Formation
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Figure 2: Mechanism of sulfonamide formation under basic conditions.

Safety & Handling (MSDS Summary)
Hazards: Corrosive (Skin Corr.[8][9][10] 1B), Causes serious eye damage (Eye Dam. 1).

Reacts violently with water to release HCl gas.

Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended

storage temperature: 2–8 °C. Moisture sensitive.

PPE: Wear nitrile gloves, chemical safety goggles, and a lab coat. Use only in a chemical

fume hood.
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First Aid:

Eye Contact: Rinse immediately with plenty of water for 15+ min. Consult a physician.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.[9]

[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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